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Compound of Interest

Compound Name: Beryllium dibromide

CAS No.: 7787-46-4

Cat. No.: B1605763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermochemical data

for beryllium dibromide (BeBr₂). The following sections present quantitative data in structured

tables, outline the general experimental methodologies used to determine these properties,

and provide a visual representation of the workflow for acquiring and utilizing thermochemical

data. This information is critical for professionals in research and development who require a

deep understanding of the energetic properties of chemical compounds.

Core Thermochemical Data
Beryllium dibromide is a white, crystalline solid that is highly hygroscopic.[1][2] Its

thermochemical properties are essential for understanding its stability, reactivity, and behavior

in various chemical processes. The data presented below has been compiled from established

chemical databases and literature.
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The following tables summarize the key thermochemical parameters for beryllium dibromide
in its solid and gaseous states at standard conditions (298.15 K and 1 bar).

Table 1: Standard Molar Enthalpy of Formation, Entropy, and Gibbs Energy of Formation

Chemical
Formula

Physical State ΔfH° (kJ/mol) S° (J/mol·K) ΔfG° (kJ/mol)

BeBr₂ solid -330[3] 103[3] -354[3]

BeBr₂ gas -229.28[4] 273.82[4] Not Available

Table 2: Molar Heat Capacity

Chemical Formula Physical State Cₚ (J/mol·K)

BeBr₂ solid 69.4[5]

BeBr₂ gas 52.93[4]

Experimental Determination of Thermochemical
Properties
While specific experimental protocols for the determination of the thermochemical data for

beryllium dibromide are not readily available in the surveyed literature, this section outlines

the general and established methodologies employed for inorganic compounds like BeBr₂.

Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation of a compound is typically determined using calorimetric

techniques. These methods measure the heat absorbed or released during a chemical

reaction.

Direct Reaction Calorimetry: This method involves the direct synthesis of the compound from

its constituent elements within a calorimeter. For beryllium dibromide, this would involve

the reaction of metallic beryllium with liquid bromine: Be(s) + Br₂(l) → BeBr₂(s) The heat
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evolved in this reaction, measured by the calorimeter, corresponds to the enthalpy of

formation.[6]

Solution Calorimetry: This is an indirect method where the enthalpy of formation is

determined using Hess's Law. It involves measuring the heat of solution for the compound

and its constituent elements in a suitable solvent. For BeBr₂, the following reactions would

be measured:

Dissolution of Be(s) in a suitable acidic solvent.

Dissolution of Br₂(l) in the same solvent.

Dissolution of BeBr₂(s) in the same solvent. By combining the measured enthalpy changes

of these reactions with the known enthalpy of formation of the solvent, the enthalpy of

formation of BeBr₂ can be calculated.

Standard Molar Entropy (S°) and Heat Capacity (Cₚ)
The standard molar entropy and heat capacity are determined from heat capacity

measurements at very low temperatures or calculated using statistical mechanics from

spectroscopic data.

Low-Temperature Adiabatic Calorimetry: The heat capacity of a pure substance in its

crystalline state is measured as a function of temperature, starting from a very low

temperature (close to 0 K) up to and beyond the standard temperature of 298.15 K. The

standard molar entropy is then calculated by integrating the heat capacity divided by the

temperature (Cₚ/T) from 0 K to 298.15 K.

Statistical Mechanics from Spectroscopic Data: For gaseous molecules, the standard molar

entropy and heat capacity can be calculated with high accuracy using statistical mechanics.

This requires knowledge of the molecule's vibrational frequencies, rotational constants, and

electronic energy levels, which are obtained from spectroscopic measurements (e.g.,

infrared and Raman spectroscopy).[5]

Vapor Pressure Measurements: The enthalpy of sublimation can be determined by

measuring the vapor pressure of the solid as a function of temperature.[7] This data can then
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be used in conjunction with the Clausius-Clapeyron equation to derive the enthalpy change

associated with the phase transition.

Workflow for Thermochemical Data Determination
The following diagram illustrates the general workflow for the experimental and theoretical

determination of thermochemical data for a solid inorganic compound like beryllium
dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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